![molecular formula C7H4ClIN2 B3070022 2-Amino-5-chloro-3-iodobenzonitrile CAS No. 1000577-48-9](/img/structure/B3070022.png)
2-Amino-5-chloro-3-iodobenzonitrile
Overview
Description
2-Amino-5-chloro-3-iodobenzonitrile is a chemical compound with the molecular formula C7H4ClIN2 and a molecular weight of 278.48 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClIN2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2H,11H2 . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid substance at ambient temperature . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the searched resources.Scientific Research Applications
Corrosion Inhibition : 2-Aminobenzene-1,3-dicarbonitriles derivatives, a related group of compounds, have shown promising results as corrosion inhibitors for metals like mild steel in acidic environments. Their efficiency in preventing corrosion has been demonstrated through various methods such as weight loss and electrochemical techniques (Verma, Quraishi, & Singh, 2015).
Biological Evaluation : Studies on the biological evaluation of compounds derived from 2-aminobenzonitrile have been conducted. For instance, the formulation and characterization of a Cr(III) complex containing 2-aminobenzonitrile have shown moderate to potential activity against certain bacteria and fungi, along with significant antioxidant activity (Govindharaju et al., 2019).
Carbon Dioxide Fixation : Research has indicated that certain 2-aminobenzonitrile compounds can be effective in the chemical fixation of CO2. This includes the conversion of various 2-aminobenzonitriles into quinazoline-2,4(1H,3H)-diones, which is significant for environmental and synthetic applications (Kimura, Sunaba, Kamata, & Mizuno, 2012).
Electrochemical Investigations : The same group of 2-aminobenzene-1,3-dicarbonitriles has been investigated for their role as green corrosion inhibitors for aluminum in alkaline environments. Their effectiveness in reducing corrosion was supported by both experimental observations and quantum chemical calculations (Verma, Singh, Bahadur, Ebenso, & Quraishi, 2015).
Photovoltaic Properties : Research into the photovoltaic properties of certain quinoline derivatives, which are structurally related to 2-Amino-5-chloro-3-iodobenzonitrile, has been conducted. This includes studying the electrical properties of heterojunction diodes made from these compounds, suggesting potential applications in photodiode fabrication (Zeyada, El-Nahass, & El-Shabaan, 2016).
Safety and Hazards
The compound is labeled with the GHS pictograms GHS06 and GHS07, indicating that it can cause serious eye irritation (H319) and may cause respiratory irritation (H335) . Precautionary measures include wearing protective gloves/eye protection/face protection (P280) and avoiding breathing dust/fume/gas/mist/vapors/spray (P260) .
properties
IUPAC Name |
2-amino-5-chloro-3-iodobenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2H,11H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPZRUCKIIXISQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)N)I)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.48 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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